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Overview
Nitrosyl bromide (NOBr) is a red gas that undergoes thermal decomposition into nitric oxide

(NO) and bromine (Br₂).[1] The study of its gas-phase kinetics serves as a classic example of a

second-order reaction. The overall balanced chemical equation for the decomposition is:

2NOBr(g) → 2NO(g) + Br₂(g)[2]

The reaction is experimentally determined to be second-order with respect to the concentration

of nitrosyl bromide. Therefore, the rate law is expressed as:

Rate = k[NOBr]²

Here, k represents the temperature-dependent rate constant. Understanding the kinetics of this

reaction is fundamental for modeling atmospheric chemistry and other gas-phase reaction

systems. This document provides a summary of the kinetic data, a detailed experimental

protocol for its study, and a visualization of the reaction mechanism.
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Reaction Mechanism
While the overall reaction appears to be a simple bimolecular decomposition, the mechanism

for the reverse reaction (the formation of NOBr) suggests a more complex pathway. The

formation is one of the few third-order homogeneous gas reactions, and its proposed two-step

mechanism provides insight into the potential intermediates.[1][3]

The widely accepted mechanism for the formation of NOBr involves a fast equilibrium step

followed by a slow, rate-determining step:

NO(g) + Br₂(g) ⇌ NOBr₂(g) (Fast Equilibrium)

NOBr₂(g) + NO(g) → 2NOBr(g) (Slow, Rate-Determining Step)

The intermediate species, NOBr₂, is formed in the initial equilibrium.[3] The overall rate is

dictated by the second, slower step.[3]

NO + Br₂
NOBr₂ (Intermediate)

 Fast Equilibrium (k₁)

 (k₋₁)

NOBr₂ + NO 2NOBr Slow, Rate-Determining (k₂)
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Caption: Proposed mechanism for the formation of NOBr.

Quantitative Kinetic Data
The kinetic parameters for the second-order decomposition of nitrosyl bromide have been

determined under various conditions. The data are summarized in the tables below.

Table 1: Rate Constants for the Decomposition of Nitrosyl Bromide
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Rate Constant (k)
[M⁻¹s⁻¹]

Temperature (°C) Temperature (K) Source

0.810 10 283.15 [4]

0.330 10 283.15 [5]

0.417 20 293.15 [6][7]

1.064 50 323.15 [8]

0.556 Not Specified Not Specified [9][10]

Table 2: Activation Energy for NOBr Decomposition

Parameter Value Units Conditions Source

Activation

Energy (Eₐ)
78.6 kJ/mol

Reaction studied

at 130 °C
[11]

Experimental Protocols
Protocol: Determining the Rate Constant of NOBr
Decomposition via Pressure Monitoring
This protocol describes a method for studying the kinetics of NOBr decomposition by

monitoring the change in total pressure of the system in a constant-volume vessel.

Objective: To determine the second-order rate constant, k, for the gas-phase decomposition of

NOBr at a constant temperature.

Materials and Equipment:

Cylinder of pure Nitrosyl Bromide (NOBr) gas

High-vacuum line with diffusion or turbomolecular pump

Glass reaction vessel of a precisely known volume
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Constant temperature bath (e.g., oil or water bath)

High-precision pressure transducer or manometer

Digital data acquisition system

Standard laboratory glassware
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System Preparation
(Assemble & Evacuate)

Temperature Equilibration
(Set Constant Temp Bath)

Sample Introduction
(Admit NOBr to Initial Pressure P₀)

Data Acquisition
(Record Total Pressure vs. Time)

Data Conversion
(Calculate P_NOBr from P_Total)

Kinetic Analysis
(Plot 1/P_NOBr vs. Time)

Determine Rate Constant
(Slope of Linear Fit = k)

Click to download full resolution via product page

Caption: Experimental workflow for kinetic analysis.
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Procedure:

System Preparation: Assemble the reaction vessel within the constant temperature bath and

connect it to the vacuum line. Evacuate the entire system to a low base pressure (<10⁻⁴

Torr) to remove air and other impurities. Check for leaks.

Temperature Equilibration: Set the constant temperature bath to the desired reaction

temperature (e.g., 10 °C) and allow the reaction vessel to fully equilibrate.

Sample Introduction: Isolate the reaction vessel from the vacuum pump. Carefully admit

NOBr gas into the vessel until a desired initial pressure (P₀) is reached. Record this initial

pressure accurately.

Data Acquisition: Immediately begin recording the total pressure in the vessel as a function

of time using the data acquisition system. The reaction begins as soon as the gas is

introduced. Continue recording until a significant change in pressure is observed.

Safety Precautions: Nitrosyl bromide and its decomposition products (NO, Br₂) are toxic

and corrosive.[1] All procedures should be conducted in a well-ventilated fume hood. Ensure

the vacuum pump exhaust is properly vented.

Data Analysis:

Relate Total Pressure to Reactant Pressure: The total pressure (P_Total) increases as 2

moles of NOBr form 3 moles of products. The partial pressure of NOBr (P_NOBr) at any time

t can be calculated from the initial pressure (P₀) and the total pressure (P_Total) at that time

using the following relationship:

P_NOBr = 3P₀ - 2P_Total

Confirm Reaction Order: To confirm the reaction is second-order, convert the calculated

P_NOBr values at each time point to concentration [NOBr] using the ideal gas law (P =

(n/V)RT = CRT). Then, plot 1/[NOBr] versus time. A straight line confirms a second-order

reaction.[2]

Calculate the Rate Constant (k): For a second-order reaction, the slope of the line from the

plot of 1/[NOBr] versus time is equal to the rate constant, k.[2] Perform a linear regression on
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the data to obtain the slope with high precision. The integrated rate law is:

1/[NOBr]t = kt + 1/[NOBr]₀

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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